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Cytotoxicity Data for Related Bromo-Indole
Compounds

The table below summarizes the cytotoxicity findings for several brominated indole derivatives tested on

HEK293 cells. Please note that these are different, though structurally similar, compounds.

Compound Name /
Structure

Cytotoxicity in HEK293 cells (CC₅₀) Key Structural Features

5-Bromometagenediindole
B [1]

IC₅₀ values ranged from 3.1 to 11.2 μM on
various human cancer cell lines. Low

cytotoxicity on noncancerous MCF10A
cells.

Brominated bisindole
alkaloid

Indole-Imidazole
Derivatives [2] [3]

Many showed cytotoxicity (CC₅₀ ~5-27
µg/mL). The most active anti-MRSA

compounds (26 and 32) showed >32
µg/mL, indicating low cytotoxicity. [2]

3-substituted-1H-imidazol-
5-yl-1H-indole; some with

halogen (Br, Cl)
substitution
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The data for the indole-imidazole derivatives was generated using a standard cytotoxicity assay [2]:

Cell Line: HEK293 (human embryonic kidney cells)
Assay Type: Cytotoxicity assay measuring the concentration at which 50% of cells are killed (CC₅₀)

Reference Controls: Tamoxifen was used as a positive control (IC₅₀ 9 μg/mL)

How to Proceed Without Direct Data

Since quantitative data for your exact compound is not available in the published literature, consider these

approaches to obtain the required information:

Consult Chemical Suppliers: Commercial suppliers of 3-bromo-1H-indole-2-carbaldehyde may

have preliminary safety or toxicity data.
Perform Experimental Testing: Conduct your own cytotoxicity screening using standard protocols

(e.g., MTT, MTS, or neutral red uptake assays) on HEK293 cells.
Explore Computational Predictions: Use in silico tools and QSAR models to predict toxicity based

on the compound's structure, recognizing these are estimates that require experimental validation.

The experimental workflow for determining cytotoxicity can be summarized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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